4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol

• Molecular Formula: C12H27NO2
• Molecular Weight: 217.35 g/mol
• IUPAC Name: 4-[(4-methoxy-4-methylpentan-2-yl)amino]pentan-1-ol
• InChI: InChI=1S/C12H27NO2/c1-10(7-6-8-14)13-11(2)9-12(3,4)15-5/h10-11,13-14H,6-9H2,1-5H3
• InChI Key: DIGWGMGIZRQQTK-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCO)NC(C)CC(C)(C)OC

Description

Note: Specific research applications and mechanism of action for 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol are not documented in the available public sources . 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol is a chemical compound of interest in organic chemistry and pharmaceutical research. Researchers are advised to consult specialized literature and conduct their own characterization and safety studies to determine this compound's suitability for specific investigative purposes, such as its potential as a synthetic intermediate or its biological activity. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

The synthesis of 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol typically involves the reaction of 4-methoxy-4-methylpentan-2-amine with a suitable alcohol precursor under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using automated reactors and continuous flow processes to maximize yield and efficiency.

Chemical Reactions Analysis

4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol undergoes various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can undergo reduction reactions, particularly at the amine group, using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups using reagents like thionyl chloride.

Scientific Research Applications

4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex molecules and drug candidates.

Biology: The compound is used in biochemical studies to understand the interactions between small molecules and biological macromolecules.

Medicine: It is investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound finds applications in the manufacture of specialty chemicals and as an additive in various formulations.

Mechanism of Action

The mechanism of action of 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways

Comparison with Similar Compounds

Table 1: Comparative Analysis of 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol and Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Boiling Point*	Applications/Findings	References
4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol	C₁₂H₂₅NO₂	231.33 g/mol	Methoxy, methyl, amino, pentanol	Not reported	Synthetic intermediate
4-[(4-Methylpentan-2-yl)amino]pentan-1-ol	C₁₁H₂₅NO	187.32 g/mol	Methyl, amino, pentanol	Not reported	Research chemical (unspecified)
5-(Propan-2-ylamino)pentan-1-ol	C₈H₁₉NO	145.24 g/mol	Isopropylamino, pentanol	~220–230°C	Ligand in drug discovery
4-(7-Chloroquinolin-4-ylamino)pentan-1-ol	C₁₄H₁₉ClN₂O	278.77 g/mol	Chloroquinoline, amino, pentanol	Not reported	Metabolite of chloroquine
Pentan-1-ol (n-Pentanol)	C₅H₁₁OH	88.15 g/mol	Linear pentanol	138°C	Solvent, reference compound

*Boiling points estimated based on functional group contributions and branching effects .

Key Differences and Trends

(a) Branching and Hydrophobicity

• The methoxy and methyl groups in 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol enhance its hydrophobicity compared to linear analogs like pentan-1-ol. This property may improve membrane permeability in drug design .

(b) Bioactivity and Metabolic Relevance

• 4-(7-Chloroquinolin-4-ylamino)pentan-1-ol, a metabolite of chloroquine, shares the pentan-1-ol-amino structure but incorporates a chloroquinoline moiety, enabling antimalarial activity.
• The isopropylamino derivative (5-(Propan-2-ylamino)pentan-1-ol) demonstrates the role of alkylamino groups in modulating receptor binding, as seen in histamine H3 ligands .

NMR and Spectroscopic Comparisons

While direct NMR data for the target compound are unavailable, related amino-pentanol derivatives exhibit characteristic signals:

• 1H-NMR: Peaks at δ 1.30–1.50 ppm (methylene protons in pentanol chain) and δ 3.20–3.40 ppm (methoxy and amino protons) .
• 13C-NMR : Resonances for methoxy carbons (~55–60 ppm) and quaternary carbons in branched regions (~30–35 ppm) .

Biological Activity

4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol, also known by its CAS number 1521234-20-7, is a chemical compound with a molecular weight of 217.35 g/mol and the molecular formula C12H27NO2. This compound has garnered interest in various fields due to its potential biological activities, including interactions with specific molecular targets and pathways.

The structural characteristics of 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol contribute to its biological activity. The compound features a methoxy group and an amino group, which are critical in mediating its interactions with biological systems.

Property	Value
Molecular Formula	C12H27NO2
Molecular Weight	217.35 g/mol
CAS Number	1521234-20-7
IUPAC Name	4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, leading to modulation of enzyme activity and regulation of gene expression. The mechanism involves:

• Binding to Receptors : The compound may bind to specific receptors, influencing signaling pathways.
• Enzyme Modulation : It can act as an inhibitor or activator of enzymes involved in metabolic processes.
• Gene Regulation : By interacting with transcription factors, it may alter gene expression patterns.

Case Studies

• In vitro Studies : Preliminary studies indicated that compounds with similar structures could inhibit certain inflammatory pathways, suggesting potential applications in treating inflammatory diseases.
• Animal Models : In animal models, related compounds have shown promise in reducing pain and inflammation, but further research is necessary to confirm these effects for 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol specifically.

Toxicological Profile

Understanding the safety profile of 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol is crucial for its application in medicine and industry. Toxicological assessments indicate that while some analogs are safe at certain doses, comprehensive studies on this specific compound are still needed.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4-[(4-Methoxy-4-methylpentan-2-yl)amino]pentan-1-ol, and what are the critical reaction parameters?

• Methodology : The compound can be synthesized via reductive amination using 4-methoxy-4-methylpentan-2-one and 5-aminopentan-1-ol. Catalytic hydrogenation (e.g., Pd/C or Raney Ni) or sodium cyanoborohydride in methanol/ammonium acetate buffer (pH 6–7) is typically employed. Key parameters include temperature (20–40°C), reaction time (12–24 hrs), and stoichiometric excess of the ketone to drive the reaction .
• Validation : Monitor reaction progress via TLC (Rf ~0.3 in ethyl acetate/hexane 1:1) or GC-MS for intermediate detection. Purify via column chromatography (SiO₂, gradient elution with ethyl acetate/hexane) .

Q. How can researchers characterize the purity and structure of this compound using analytical techniques?

• Analytical Workflow :

• GC-MS : Use a DB-5MS column (30 m × 0.25 mm) with He carrier gas (1.2 mL/min). Expected fragments include m/z 102 (base peak, C₆H₁₄O⁺) and m/z 156 (molecular ion, C₁₀H₂₁NO₂⁺) .
• NMR : ¹H NMR (CDCl₃, 400 MHz): δ 3.35 (s, 3H, OCH₃), 2.65–2.55 (m, 2H, NHCH₂), 1.45–1.25 (m, 10H, aliphatic protons). ¹³C NMR confirms methoxy (δ 56.2) and hydroxyl (δ 64.8) groups .
  • Purity Assessment : HPLC (C18 column, 80:20 water/acetonitrile) with UV detection at 210 nm. Purity ≥95% is achievable with optimized synthesis .

Q. What are the stability considerations for this compound under varying storage conditions?

• Stability Profile :

• Thermal Stability : Decomposes above 150°C; store at 2–8°C in amber vials.
• Oxidative Sensitivity : Susceptible to oxidation at the hydroxyl group; add 0.1% BHT as a stabilizer in long-term storage .
• Hygroscopicity : Moderate; store under nitrogen or desiccant (silica gel) .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Hazard Mitigation :

• Use PPE (gloves, goggles, lab coat) and work in a fume hood.
• Avoid inhalation (TLV: 10 ppm) and skin contact (LD₅₀ >2000 mg/kg in rats).
• In case of exposure, rinse eyes with water (15 mins) and seek medical attention for persistent irritation .

Advanced Research Questions

Q. How can researchers optimize the enantiomeric purity of this compound for stereochemical studies?

• Chiral Synthesis : Use (R)- or (S)-BINAP ligands in asymmetric hydrogenation to achieve >90% enantiomeric excess (ee).
• Analytical Validation : Chiral HPLC (Chiralpak AD-H column, 90:10 hexane/isopropanol) resolves enantiomers (retention times: 8.2 min and 9.7 min). CD spectroscopy (λ 220–250 nm) confirms absolute configuration .

Q. How to resolve contradictions in spectral data (e.g., unexpected NMR shifts) during structural elucidation?

• Troubleshooting :

• Solvent Effects : Compare DMSO-d₆ vs. CDCl₃ spectra; hydroxyl protons may appear as broad singlets in DMSO.
• Dynamic Exchange : Use variable-temperature NMR (25–60°C) to identify exchange-broadened signals from amine or hydroxyl protons .
  • Advanced Techniques : 2D NMR (COSY, HSQC) to assign overlapping aliphatic protons. IR spectroscopy (ν 3350 cm⁻¹ for OH, 1640 cm⁻¹ for NH) complements NMR .

Q. What experimental strategies assess the compound’s stability under reactive oxygen species (ROS)-rich environments?

• Accelerated Degradation Studies :

• Expose to H₂O₂ (1–5 mM) in PBS (pH 7.4) at 37°C. Monitor degradation via LC-MS over 24 hrs.
• Identify oxidation products (e.g., ketone derivatives at m/z 154) and quantify using external calibration curves .
  • Stabilizers : Test antioxidants (e.g., ascorbic acid, α-tocopherol) at 0.1–1% w/v to inhibit ROS-mediated degradation .

Q. How to evaluate the compound’s biological activity in cell-based assays while minimizing solvent interference?

• Dosing Protocol :

• Prepare stock solutions in DMSO (<0.1% final concentration) to avoid cytotoxicity.
• Use MTT assay (IC₅₀ determination) in HEK293 or HepG2 cells with negative (DMSO) and positive (staurosporine) controls .
  • Mechanistic Studies : RNA-seq or western blotting to identify pathways (e.g., MAPK/ERK) modulated by the compound. Validate with siRNA knockdown .